
Application Notes and Protocols for Rhodamine
800 in Flow Cytometry Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B008624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodamine 800 is a near-infrared (NIR) fluorescent dye with utility in various biological

applications, including flow cytometry. Its excitation and emission maxima, typically around 682

nm and 704 nm respectively, make it well-suited for instruments equipped with a red laser, such

as a 633 nm or 640 nm laser.[1] This allows for multiplexing with other common fluorochromes

that are excited by blue (488 nm) or violet (405 nm) lasers, minimizing spectral overlap.

The primary applications of Rhodamine 800 in flow cytometry include the assessment of

mitochondrial membrane potential (ΔΨm), analysis of cell viability, and evaluation of drug efflux

pump activity, particularly in the context of multidrug resistance (MDR). As a lipophilic cation,

Rhodamine 800 accumulates in the mitochondria of healthy cells, driven by the negative

mitochondrial membrane potential.[2] A decrease in this potential, a hallmark of cellular stress

and apoptosis, results in reduced Rhodamine 800 accumulation and a corresponding

decrease in fluorescence intensity. Conversely, its efflux from cells can be used to measure the

activity of transporter proteins like P-glycoprotein (Pgp), which is a key player in multidrug

resistance.

Photophysical Properties of Rhodamine 800
A clear understanding of the spectral properties of Rhodamine 800 is crucial for designing and

executing successful flow cytometry experiments.
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Property Value Reference

Excitation Maximum ~682 nm [3]

Emission Maximum ~704 nm [3]

Recommended Laser
633 nm HeNe or 640 nm red

diode laser
[1]

Recommended Emission Filter
710/50 nm or similar long-pass

filter

Molar Extinction Coefficient >100,000 cm⁻¹M⁻¹

Quantum Yield Moderate

Solubility DMSO, DMF, Ethanol

Application 1: Measurement of Mitochondrial
Membrane Potential (ΔΨm)
The accumulation of Rhodamine 800 in mitochondria is directly proportional to the

mitochondrial membrane potential. A decrease in ΔΨm is an early indicator of apoptosis and

cellular dysfunction. Flow cytometry provides a robust platform for quantifying these changes

on a single-cell level.

Principle of ΔΨm Measurement with Rhodamine 800
Healthy cells with polarized mitochondria will exhibit high levels of Rhodamine 800
fluorescence. In contrast, cells undergoing apoptosis or metabolic stress will have depolarized

mitochondria and, consequently, lower Rhodamine 800 fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b008624?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16668625/
https://pubmed.ncbi.nlm.nih.gov/16668625/
https://www.spiedigitallibrary.org/
https://pubmed.ncbi.nlm.nih.gov/7969041/
https://pubmed.ncbi.nlm.nih.gov/7969041/
https://www.benchchem.com/product/b008624#using-rhodamine-800-in-flow-cytometry-experiments
https://www.benchchem.com/product/b008624#using-rhodamine-800-in-flow-cytometry-experiments
https://www.benchchem.com/product/b008624#using-rhodamine-800-in-flow-cytometry-experiments
https://www.benchchem.com/product/b008624#using-rhodamine-800-in-flow-cytometry-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

